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Introduction: Titanium Aluminum Carbide (Ti₃AlC₂), a prominent member of the MAX phase

family of ternary carbides and nitrides, presents a unique combination of metallic and ceramic

properties.[1][2][3] These materials, with the general formula Mₙ₊₁AXₙ, are distinguished by

their layered hexagonal crystal structure, which imparts properties such as high thermal and

electrical conductivity, excellent thermal shock resistance, machinability, and high-temperature

stability.[3][4][5] Ti₃AlC₂ specifically is a candidate for high-temperature structural applications

in fields like aerospace, nuclear energy, and industrial heating due to its exceptional oxidation

resistance and good mechanical properties at elevated temperatures.[4][5][6][7]

This document provides detailed application notes, quantitative data, and experimental

protocols for the synthesis and characterization of Ti₃AlC₂ for use in high-temperature

environments.

Physicochemical and Thermomechanical Properties
Ti₃AlC₂'s suitability for high-temperature applications stems from its robust property profile. It

maintains structural integrity and performance under extreme thermal and mechanical stress.
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Mechanical Properties
Ti₃AlC₂ exhibits a blend of ceramic-like stiffness and metal-like damage tolerance. Unlike

traditional ceramics, it can undergo plastic deformation at high temperatures.[5] Below 1000°C,

its failure mode is typically shear fracture, while at temperatures above 1050°C, it deforms

ductilely.[8]

Table 1: Mechanical Properties of Ti₃AlC₂

Property Value Temperature (°C) Reference(s)

Young's Modulus 297 GPa 25 [5]

Shear Modulus 140.2 GPa 25 [4]

Bulk Modulus 162.1 GPa 25 [4]

Vickers Hardness 2.5 - 4.7 GPa 25 [5][8]

Flexural Strength 340 - 375 MPa 25 [5][8]

Compressive Strength 764 MPa 25 [5]

Fracture Toughness 7.2 MPa·m¹/² 25 [5][8]

| Creep Behavior | Controlled by grain boundary sliding | 1000 - 1200 | |

Thermal and Electrical Properties
A key advantage of Ti₃AlC₂ is its excellent performance under thermal cycling and sustained

high temperatures. Its good thermal and electrical conductivity are characteristic of its metallic

nature.[3][8] The material demonstrates remarkable resistance to thermal shock, a critical

attribute for components subjected to rapid temperature changes.[8][9]

Table 2: Thermal and Electrical Properties of Ti₃AlC₂
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Property Value
Temperature Range
(K)

Reference(s)

Density 4.11 g/cm³ - [10]

Thermal Stability in Air Stable up to 600°C ~873 [11]

Decomposition

Temperature
≥1400°C (in vacuum) ≥1673 [12]

Coefficient of Thermal

Expansion
9.0 - 9.3 x 10⁻⁶ K⁻¹ 473 - 1473 [5][8]

Thermal Conductivity 22.6 - 26.4 W·m⁻¹·K⁻¹ 473 - 1473 [8]

Thermal Shock

Resistance (ΔT)

300 - 400 °C (Water

Quench)
- [9]

Electrical Resistivity
3.4 x 10⁻⁵ - 1.1 x 10⁻⁴

Ω·m
300 - 1173 [8]

| Electrical Conductivity | 3.48 x 10⁶ Ω⁻¹·m⁻¹ | 298 |[8] |

High-Temperature Oxidation Resistance
The outstanding oxidation resistance of Ti₃AlC₂ is a primary reason for its consideration in high-

temperature structural applications.[4] When exposed to air at temperatures between 900°C

and 1400°C, it forms a dense, adherent, and protective layer of α-Al₂O₃.[8][13] This oxide scale

prevents further oxidation of the underlying material. The oxidation kinetics are often described

as cubic, which is superior to the parabolic kinetics of many other high-temperature alloys.[13]

The oxidation process begins at approximately 400°C, with the formation of both anatase and

rutile TiO₂, but at temperatures above 800°C, the stable and protective α-Al₂O₃ and rutile TiO₂

phases dominate.[14]

Caption: High-temperature oxidation mechanism of Ti₃AlC₂.

Experimental Protocols
This section details common laboratory-scale protocols for the synthesis and high-temperature

characterization of Ti₃AlC₂.
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Protocol for Synthesis of Ti₃AlC₂ via Hot Pressing
Hot pressing is a reliable method for producing dense, polycrystalline Ti₃AlC₂ bulk samples.

A. Materials and Equipment

Titanium (Ti) powder, <45 µm, 99.5% purity

Aluminum (Al) powder, <45 µm, 99.5% purity

Graphite (C) powder, <10 µm, 99.9% purity

High-energy ball mill with hardened steel vials and balls

Hydraulic press for cold compaction

Graphite die assembly

Hot press furnace with vacuum or inert gas (Argon) capability

Diamond saw and polishing equipment

B. Procedure

Powder Preparation: Mix elemental powders of Ti, Al, and C in a molar ratio of 3:1.2:2.[15]

An excess of aluminum is often used to compensate for potential loss due to evaporation at

high temperatures.[16]

Mechanical Activation (Optional but Recommended): Place the powder mixture in a high-

energy ball mill. Mill for 1-4 hours to reduce particle size, increase homogeneity, and

enhance reactivity.[17][18]

Cold Compaction: Uniaxially press the milled powder into a green pellet using a hydraulic

press.

Hot Pressing:

Place the green pellet into a graphite die.
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Position the die assembly in the hot press furnace.

Evacuate the chamber and backfill with high-purity argon.

Heat the sample to 1400-1500°C.[15]

Apply a pressure of 25-30 MPa.[15]

Hold at the peak temperature and pressure for 1-2 hours.

Cool the sample to room temperature under pressure.

Finishing: Extract the densified sample from the die. Cut and polish the sample for

characterization.

C. Characterization

Phase Purity: Use X-ray Diffraction (XRD) to identify the phases present and confirm the

formation of Ti₃AlC₂.

Microstructure: Analyze the grain size, morphology, and density using Scanning Electron

Microscopy (SEM).
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Experimental Workflow for Ti3AlC2 Synthesis via Hot Pressing

Start: Raw Powders
(Ti, Al, C)

1. Powder Mixing & Milling
(Stoichiometric Ratio 3:1.2:2)

2. Cold Compaction
(Green Pellet Formation)

3. Hot Pressing
(e.g., 1400°C, 30 MPa, 1h in Ar)

4. Machining & Polishing

5. Characterization
(XRD, SEM)

End: Dense Ti3AlC2 Bulk Sample

 Workflow for Thermal Shock Resistance Testing

Start: Ti3AlC2 Bar Samples

1. Measure Baseline
Flexural Strength (σ₀)

2. Heat Sample in Furnace
to Quench Temperature (Tq)

5. Analyze Data
(Plot σr vs. ΔT)

Compare with

3. Quench in Water
(Rapid Cooling)

4. Measure Retained
Flexural Strength (σr)

End: Determine Critical ΔT

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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